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carboxylate

Cat. No.: B094737 Get Quote

Essential Safety and Handling Guide for Ethyl
Tetrahydrofuran-2-Carboxylate
Disclaimer: Specific safety and handling data for Ethyl tetrahydrofuran-2-carboxylate is

limited. The following guidance is based on the well-documented hazards of the structurally

related and commonly used solvent, Tetrahydrofuran (THF), and should be used as a

precautionary measure. Always consult the most recent Safety Data Sheet (SDS) provided by

your supplier and your institution's safety protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Ethyl tetrahydrofuran-2-
carboxylate. It includes operational and disposal plans with procedural, step-by-step guidance.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling Ethyl tetrahydrofuran-2-carboxylate,

based on the hazards associated with Tetrahydrofuran.
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Protection Type Specific Recommendations Rationale & Citation

Eye and Face Protection

Tightly fitting safety goggles. A

faceshield (minimum 8 inches)

is recommended if there is a

splash hazard.

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

- Gloves: Handle with

appropriate chemical-resistant

gloves. THF permeates

standard nitrile gloves in under

a minute. Recommended

materials include Polyvinyl

alcohol (PVA), Teflon, or

4H/Silver Shield brand

(Norfoil). Butyl or natural

rubber offer short-term

protection. Always inspect

gloves prior to use and use

proper removal technique.[1]

[2] - Protective Clothing: Wear

a lab coat, full-length pants or

equivalent, and closed-toe

footwear to ensure no skin is

exposed.[1] For larger

quantities or splash potential,

consider flame-retardant

antistatic protective clothing.

To prevent skin contact and

absorption. Contaminated

gloves should be disposed of

immediately in accordance

with laboratory practices.[1][2]

Respiratory Protection A respirator is required when

vapors or aerosols are

generated. Use a full-face

respirator with multi-purpose

combination (US) or type

AXBEK (EN 14387) respirator

cartridges as a backup to

engineering controls. If a

respirator is the sole means of

To prevent inhalation of

harmful vapors which can

cause respiratory tract

irritation, drowsiness, and

dizziness.[1][3] Respirator use

requires training and fit-testing.

[1]
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protection, use a full-face

supplied air respirator.

Operational Plan: Safe Handling Procedures
Adherence to safe handling practices is paramount to prevent accidents and exposure.

2.1. Engineering Controls:

Always work with Ethyl tetrahydrofuran-2-carboxylate in a certified ducted fume hood.[4]

Ensure an eyewash station and safety shower are readily accessible.[4][5]

Use explosion-proof equipment and non-sparking tools.[1]

Take measures to prevent the buildup of electrostatic charge by grounding and bonding

containers and receiving equipment.[6]

2.2. Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid inhalation of vapor or mist.[1]

Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[5]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the

handling area.[6]

Handle in accordance with good industrial hygiene and safety practices. Wash hands before

breaks and at the end of the workday.[1]

2.3. Peroxide Formation: Like THF, Ethyl tetrahydrofuran-2-carboxylate may form explosive

peroxides upon exposure to air and light.[1][7]

Date containers upon receipt and upon opening.[3]
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Test for the presence of peroxides periodically (e.g., every 3 months for opened containers).

[3]

Do not distill or evaporate to near dryness unless the absence of peroxides has been

confirmed.[2]

If peroxide crystals are visible around the container cap, do not move the container and

contact your institution's Environmental Health & Safety (EH&S) department immediately.[4]

Emergency Procedures
3.1. Spills:

Small Spills (<1 L): If you are trained and have the appropriate PPE, confine the spill and

absorb it with an inert material (e.g., vermiculite, sand).[1][8] Place the waste in a sealed,

labeled container for disposal.[2]

Large Spills (>1 L): Evacuate the area immediately. Alert others and call emergency services

and your institution's EH&S department for assistance.[1] Avoid breathing vapors and turn off

all ignition sources.[2]

3.2. Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation

persists.[2]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Disposal Plan
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Dispose of Ethyl tetrahydrofuran-2-carboxylate and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.[3][9]

Collect waste in a designated, properly labeled, and sealed container. Do not mix with other

waste streams.

Uncleaned containers should be treated as hazardous and disposed of in the same manner

as the product itself.

Quantitative Data
The following table summarizes key quantitative data, primarily based on Tetrahydrofuran

(THF) as a proxy.

Parameter Value Source (Compound)

Molecular Formula C7H12O3
[10] (Ethyl tetrahydrofuran-2-

carboxylate)

Molecular Weight 144.17 g/mol
[10] (Ethyl tetrahydrofuran-2-

carboxylate)

Oral LD50 (Rat) 1,650 mg/kg [1][3] (THF)

Dermal LD50 (Rat) > 2,000 mg/kg [1][3] (THF)

Inhalation LC50 (Rat) 21000 ppm (3 h) [1][3] (THF)

OSHA PEL (TWA) 200 ppm (590 mg/m³) (THF)

ACGIH BEI 2 mg/L (in urine, end of shift) (THF)

Experimental Protocol: Peroxide Detection
This protocol is for the detection of peroxides in solvents like THF and should be adapted for

Ethyl tetrahydrofuran-2-carboxylate.

Objective: To qualitatively determine the presence of peroxides to prevent accidental

explosions during heating or concentration.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b094737?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://my.chemius.net/p/GW5RGw/en/mh/en
https://www.1stsci.com/products/16874-34-3?cas=16874-34-3
https://www.1stsci.com/products/16874-34-3?cas=16874-34-3
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_tetrahydrofuran.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.benchchem.com/product/b094737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Sample of Ethyl tetrahydrofuran-2-carboxylate

Peroxide test strips (commercially available)

Appropriate PPE (goggles, gloves, lab coat)

Procedure:

Ensure you are working in a fume hood and wearing the appropriate PPE.

Open the container of Ethyl tetrahydrofuran-2-carboxylate.

Dip the peroxide test strip into the liquid for the duration specified by the manufacturer's

instructions.

Remove the strip and wait for the color to develop as indicated in the instructions.

Compare the color of the test strip to the color chart provided with the kit to estimate the

peroxide concentration.

If the test is positive, the solvent should be treated to remove peroxides or disposed of as

hazardous waste.[3] Do not proceed with any procedure that involves heating or distillation.

Record the test date and result on the container label.[3]

Workflow for Handling Ethyl Tetrahydrofuran-2-
Carboxylate
The following diagram illustrates the logical workflow for the safe handling of Ethyl
tetrahydrofuran-2-carboxylate.
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Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Response

Review SDS & SOP

Don Appropriate PPE

Verify Fume Hood & Safety Equipment

Receive & Date Container
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Caption: Workflow for the safe handling of Ethyl tetrahydrofuran-2-carboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b094737?utm_src=pdf-body-img
https://www.benchchem.com/product/b094737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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